BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Tetrahydro-2-(2-propynyloxy)-2H-pyran

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Tetrahydro-2-(2-propynyloxy)-2H-
pyran

Cat. No.: B147309

Compound Name:

Essential Safety and Handling Guide for Tetrahydro-
2-(2-propynyloxy)-2H-pyran

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Tetrahydro-2-(2-propynyloxy)-2H-pyran (CAS No: 6089-04-9).

Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risks
associated with this flammable liquid.

Chemical and Physical Properties

The following table summarizes key physical and chemical properties for Tetrahydro-2-(2-
propynyloxy)-2H-pyran.
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Property Value

CAS Number 6089-04-9[1]

Molecular Formula CsH1202[1]

Molecular Weight 140.18 g/mol [1]

Appearance Liquid[1]

Boiling Point 63-65 °C at 9 mmHg[1]

Density 0.997 g/mL at 25 °CJ[1]

Flash Point 59 °C (138.2 °F) - closed cup[1]
Refractive Index n20/D 1.458 (lit.)[1]

Storage Temperature 2-8°C[1]

Hazard Identification and Personal Protective Equipment
(PPE)

Tetrahydro-2-(2-propynyloxy)-2H-pyran is classified as a flammable liquid and vapor (H226).
[2][3] A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, skin
contact, and eye contact.
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PPE Category

Item

Specifications and
Rationale

Hand Protection

Chemically resistant gloves

For incidental contact:
Disposable nitrile gloves are a
suitable option, providing good
resistance to a variety of
chemicals and a clear
indication of tearing.[2][4] For
extended contact or
immersion: Thicker gloves
such as neoprene or butyl
rubber are recommended for
their enhanced protection
against solvents and ethers.
Always consult the glove
manufacturer's chemical
resistance guide for specific

breakthrough times.[2]

Eye and Face Protection

Safety goggles with side-
shields or a full-face shield

To protect against splashes
and vapors, tightly fitting safety
goggles conforming to EN 166
(EV) or NIOSH (US) standards
are required. A face shield
should be worn over safety
glasses when there is a

significant risk of splashing.[2]

Skin and Body Protection

Flame-retardant lab coat and

appropriate clothing

A flame-retardant lab coat
worn over long-sleeved
clothing and long pants is
essential.[2] Shoes that
completely cover the feet are
mandatory. Avoid synthetic
clothing that can melt and
adhere to the skin in case of a

fire.
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All handling should be
conducted in a certified
chemical fume hood to ensure
) ) Use in a well-ventilated area. adequate ventilation.[3] If
Respiratory Protection ) ) o )
Respirator if necessary. exposure limits are likely to be
exceeded, a full-face respirator
with appropriate cartridges

should be used.[2]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling ensures minimal exposure and reduces the risk of incidents.
3.1. Pre-Operational Checks

» Risk Assessment: Before beginning work, conduct a thorough risk assessment for the
planned experiment.

o Gather Materials: Ensure all necessary equipment, including the chemical, solvents,
glassware, and waste containers, are readily available.

e PPE Inspection: Inspect all PPE for damage or contamination before use.
o Fume Hood: Confirm that the chemical fume hood is functioning correctly.

o Safety Equipment: Locate and verify the functionality of the nearest safety shower, eyewash
station, and fire extinguisher.

3.2. Handling Procedure

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, which can be an ignition source.[2][3]

e Dispensing: Conduct all manipulations of Tetrahydro-2-(2-propynyloxy)-2H-pyran within a
certified chemical fume hood. Use non-sparking tools for all transfers.[2][3]
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» Heating: Keep away from heat, hot surfaces, sparks, and open flames.[2][3] If heating is
necessary, use a controlled heating source such as a heating mantle or an oil bath.

o Container Management: Keep the container tightly closed when not in use to prevent the
escape of flammable vapors.[2][3]

3.3. Post-Handling Procedure

o Decontamination: Wipe down the work area with an appropriate solvent and
decontaminating solution.

o PPE Removal: Remove gloves and other disposable PPE, turning them inside out to contain
any contamination, and dispose of them in the designated hazardous waste container.

e Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

» Waste Segregation: Collect all waste containing Tetrahydro-2-(2-propynyloxy)-2H-pyran,
including excess reagent, contaminated solvents, and disposable labware, in a designated
and clearly labeled "Flammable Liquid Waste" container.

o Container Requirements: The waste container must be made of a compatible material, have
a secure screw-top cap, and be kept closed when not in use.

o Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name, and an indication of the flammability hazard.

o Storage: Store the waste container in a designated, well-ventilated, and cool area, away
from ignition sources, pending pickup by a certified waste disposal company.

» Disposal: Dispose of the contents and container in accordance with all applicable local,
state, and federal regulations through an approved waste disposal plant.[3]
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Emergency Procedures

In the event of an emergency, follow these first-aid measures and seek immediate medical

attention.

Exposure Route

First-Aid Measures

Inhalation

Move the victim to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give

artificial respiration.[2]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected area with plenty of water for
at least 15 minutes.[2][3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.[2]

[3]

Do NOT induce vomiting. Rinse mouth with

Ingestion
water.[2]
Ei Use carbon dioxide, dry chemical, or foam to
ire
extinguish.[3]
For small spills, absorb the material with an inert
Soill absorbent (e.g., sand, vermiculite). For larger
pi

spills, contain the spill and follow institutional

emergency procedures.

Workflow for Handling and Disposal

© 2025 BenchChem. All rights reserved.

6/9 Tech Support


https://ehs.berkeley.edu/glove-selection-guide
https://ehs.berkeley.edu/glove-selection-guide
https://labproinc.com/blogs/ppe-apparel/the-ultimate-guide-to-finding-the-best-gloves-for-your-lab
https://ehs.berkeley.edu/glove-selection-guide
https://labproinc.com/blogs/ppe-apparel/the-ultimate-guide-to-finding-the-best-gloves-for-your-lab
https://ehs.berkeley.edu/glove-selection-guide
https://labproinc.com/blogs/ppe-apparel/the-ultimate-guide-to-finding-the-best-gloves-for-your-lab
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Preparation

Conduct Risk Assessment

|

\

<

Gather Materials & Equipment

<

Inspect Personal Protective Equipment |

<

Verify Fume Hood Functionality |

Locate Safety Equipment

il
]

Handling Procedure

Ground & Bond Containers

Fume Hood

Dispense in

Use Control

led Heating

Keep Container Closed

LT
itintiall

Post-H. ?ndling

Decontaminate Work Area

il
i

Dispose of Contaminated PPE

<

Wash Hands Thoroughly

|

Waste Disposal

>| Segregate Flammable Waste

Label Waste Container

Store Waste Safely

i
]

Dispose via Certified Company

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9

Tech Support


https://www.benchchem.com/product/b147309?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for the safe handling and disposal of Tetrahydro-2-(2-propynyloxy)-2H-
pyran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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